4-butyl-N-(pyridin-4-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol
• SMILES: CCCCC1=C(SC(=N1)N2C=CC=C2)C(=O)NC3=CC=NC=C3
• InChI: InChI=1S/C17H18N4OS/c1-2-3-6-14-15(16(22)19-13-7-9-18-10-8-13)23-17(20-14)21-11-4-5-12-21/h4-5,7-12H,2-3,6H2,1H3,(H,18,19,22)
• InChIKey: ZEXKITZYLDNHNO-UHFFFAOYSA-N

4-butyl-N-(pyridin-4-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide: Identifiers & Purity

4-butyl-N-(pyridin-4-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide is a synthetic heterocyclic small molecule with the molecular formula C17H18N4OS and a molecular weight of 326.4 g/mol . It belongs to the thiazole carboxamide class, characterized by a 1,3-thiazole core substituted at the 2-position with a pyrrole ring, at the 4-position with a butyl chain, and at the 5-position with a carboxamide linkage to a pyridine moiety . The compound is typically supplied as a research-grade chemical with a purity of 95% .

Chemical Class

Thiazole carboxamide (pyrrole-pyridine substituted)

Substitution Motif

4-butyl chain and N-pyridin-4-yl linkage

Purity Level

Research-grade (reported) – suitable for SAR probe studies

4-butyl-N-(pyridin-4-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide Generic Substitution Risk

Current literature lacks sufficient quantitative structure-activity relationship (SAR) data to justify the interchangeability of 4-butyl-N-(pyridin-4-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide with other in-class thiazole carboxamides. Minor structural variations, such as the length of the alkyl chain at the 4-position or the substitution pattern on the pyridine ring, can drastically alter kinase inhibition profiles, as seen in related Rho Kinase (ROCK) inhibitor programs [1]. Without direct comparative data, assuming functional equivalence is a significant procurement risk for projects requiring target-specific modulation.

SAR Data GapNo direct comparative data exist for this compound vs. other thiazole carboxamides; functional equivalence cannot be assumed.

Chain Length Sensitivity4-butyl vs. 4-methyl substitution alters lipophilicity and may shift kinase selectivity – interchangeability may require validation.

Scaffold SpecificityPyridine ring substitution pattern changes can affect binding profiles, as reported in ROCK inhibitor programs [REFS-1].

• [1] Green J, et al. Design, Synthesis, and Structure-Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. J Med Chem. 2015 Jun 25;58(12):5028-37. doi: 10.1021/acs.jmedchem.5b00424. PMID: 26039570. View Source

4-butyl-N-(pyridin-4-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide Differentiation Evidence

Structural Determinants of ROCK Selectivity

The core scaffold of this compound aligns with a series of pyridine-thiazole ROCK1 inhibitors. The crystallographic pose of a closely related inhibitor in ROCK1 (PDB: 5BML) reveals that the pyridine moiety acts as a hinge-binding motif, while the thiazole core and its substituents occupy the selectivity pocket [1]. The specific 4-butyl and N-pyridin-4-yl substitutions in the target compound are predicted to influence this binding mode, but quantitative IC50 or Kd data for this exact compound against ROCK1 or any other kinase is absent from public primary sources [2]. This contrasts with optimized analogs like compound 37, which achieved a Ki of 2.5 nM for ROCK1 [1].

ROCK1 Potency Context

Class-level inference

Target compound: No public IC50/Ki data
Reference analog (compound 37): Ki = 2.5 nM

Potency not established; unique substitution may alter binding relative to optimized analogs.

Scaffold SAR and X-ray structure (PDB: 5BML) support binding-mode inference.

Evidence Dimension	Kinase Inhibition Potency (ROCK1)
Target Compound Data	Not available in public domain
Comparator Or Baseline	Compound 37 (Optimized pyridine-thiazole analog, Ki = 2.5 nM)
Quantified Difference	Unknown
Conditions	In vitro kinase assay; X-ray crystallography for binding mode (PDB: 5BML)

Why This Matters

The established SAR for this scaffold highlights the critical role of specific substituents on potency, meaning the target compound's value proposition is inextricably linked to its unique substitution pattern, even in the absence of its own public data.

• [1] Green J, et al. J Med Chem. 2015;58(12):5028-37. PMID: 26039570. View Source
• [2] RCSB PDB. 5BML: ROCK 1 bound to a pyridine thiazole inhibitor. DOI: 10.1021/acs.jmedchem.5b00424. View Source

Physicochemical Differentiation vs. Methyl Analog

The 4-butyl chain is a key differentiator from other commercially available pyrrol-thiazole carboxamides. The closest purchasable analog, 4-methyl-N-(pyridin-4-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide, differs by two methylene units, resulting in a lower molecular weight (312.4 g/mol) and a reduced calculated LogP . While no direct experimental comparison is available, this structural change is sufficient to alter membrane permeability and non-specific protein binding, which are critical parameters in cell-based assays [1].

Physicochemical Profile

Class-level inference

4-butyl: MW 326.4, higher cLogP
4-methyl analog: MW 312.4, lower cLogP

Chain length may influence permeability and non-specific protein binding.

In silico estimation; experimental data needed.

Evidence Dimension	Calculated Lipophilicity (cLogP) & Molecular Weight
Target Compound Data	MW: 326.4 g/mol; cLogP: Not explicitly reported but higher than methyl analog
Comparator Or Baseline	4-methyl-N-(pyridin-4-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide (MW: 312.4 g/mol)
Quantified Difference	Difference of 14 Da (one additional C2H4 unit)
Conditions	In silico property calculation

Why This Matters

For procurement, the distinct physicochemical profile of the 4-butyl derivative ensures it cannot be replaced by the more common 4-methyl version without potentially compromising assay-specific parameters like solubility or cell permeability.

• [1] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010 Mar;5(3):235-48. doi: 10.1517/17460441003605098. View Source

4-butyl-N-(pyridin-4-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide Application Scenarios

ROCK Hinge-Binder SAR Probe

This compound is optimally used as a structural probe to explore the selectivity pocket of Rho-associated coiled-coil kinases (ROCK1/2). Its unique 4-butyl and N-pyridin-4-yl combination, linked to a pyrrol-thiazole core seen in co-crystal structures (PDB: 5BML), makes it valuable for medicinal chemistry teams synthesizing focused libraries to map key hydrophobic interactions [1]. It serves as a direct comparator to 4-methyl or 4-phenyl analogs in internal SAR assays.

Internal Standard for Kinase Inhibitor Programs

Given the absence of public biological data, this compound holds value as a proprietary internal standard or a negative control in screening cascades, where its specific scaffold is being investigated. Its established purity and unique structure ensure batch-to-batch consistency for long-term projects, a parameter supported by its defined chemical characterization .

Physicochemical Property Reference Compound

In academic or industrial settings studying the effect of alkyl chain length on the drug-like properties of heterocyclic carboxamides, this compound represents a specific, intermediate lipophilicity state. It can be procured alongside its methyl analog to empirically measure the impact of chain extension on logD, solubility, and CYP450 inhibition in a controlled comparative study.

Application

Selection Property

Validation Focus

ROCK Hinge-Binder SAR Probe

Unique 4-butyl and N-pyridin-4-yl substitution pattern

Hydrophobic pocket mapping via scaffold SAR

Internal Standard for Kinase Programs

Defined purity and distinctive chemical identity

Batch-to-batch consistency and negative control suitability

Physicochemical Reference

Intermediate lipophilicity from 4-butyl chain

Empirical measurement of chain length impact on logD, solubility

• [1] RCSB PDB. 5BML: ROCK 1 bound to a pyridine thiazole inhibitor. DOI: 10.1021/acs.jmedchem.5b00424. View Source